Cas no 2248307-86-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(cyclopentylmethyl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(cyclopentylmethyl)-1H-pyrazole-4-carboxylate
• CAS No: 2248307-86-8
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6265002
• PubChem ID: 165859485
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(cyclopentylmethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248307-86-8
• EN300-6518048
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(cyclopentylmethyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C18H17N3O4/c22-16-14-7-3-4-8-15(14)17(23)21(16)25-18(24)13-9-19-20(11-13)10-12-5-1-2-6-12/h3-4,7-9,11-12H,1-2,5-6,10H2
• InChI Key： RAQBQPCWQBHKJJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C=1)CC1CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(cyclopentylmethyl)-1H-pyrazole-4-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(cyclopentylmethyl)-1H-pyrazole-4-carboxylate (CAS: 2248307-86-8)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(cyclopentylmethyl)-1H-pyrazole-4-carboxylate (CAS: 2248307-86-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and characterization of this compound have been detailed in several recent publications, emphasizing its stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. These studies have laid a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(cyclopentylmethyl)-1H-pyrazole-4-carboxylate exhibits significant inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential application in treating inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Moreover, preliminary data from cancer cell line studies indicate that this compound may also possess anti-proliferative properties. Mechanistic studies reveal that it induces apoptosis in certain cancer cells by modulating the activity of pro-apoptotic proteins. These results position it as a candidate for further investigation in oncology drug development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its efficacy and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(cyclopentylmethyl)-1H-pyrazole-4-carboxylate represents a compelling area of research with broad therapeutic implications. Continued exploration of its mechanisms of action and therapeutic potential will be critical in advancing its development as a viable drug candidate.